Cas no 151885-41-5 (7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-)

• Product Name: 7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-
• CAS No: 151885-41-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 1328928
• Update Time: 2024-08-18

7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-

• Inchi： 1S/C11H14N2/c1-2-8(7-12-5-1)10-6-9-3-4-11(10)13-9/h1-2,5,7,9-11,13H,3-4,6H2/t9-,10+,11+/m0/s1
• InChI Key： GYACOUGJSVTBRX-HBNTYKKESA-N
• SMILES： [C@@]12([H])N[C@@]([H])(CC1)C[C@@H]2C1=CC=CN=C1

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Melting Point: 120-122 °C(Solv: methanol (67-56-1); ethyl acetate (141-78-6))
• Boiling Point: 305.8°C at 760 mmHg
• Flash Point: 138.8°C
• Refractive Index: 1.564
• PSA: 24.92
• pka: 10.30±0.40(Predicted)